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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

An in-depth examination of the chemical structure, physicochemical properties, mechanism of
action, and analytical methodologies of the selective herbicide Tralkoxydim.

Chemical Identity and Structure

Tralkoxydim is the International Organization for Standardization (ISO)-approved common
name for the cyclohexanedione oxime herbicide.[1] Its chemical structure is characterized by a
2-(1-(ethoxyimino)propyl)-3-hydroxy-5-(2,4,6-trimethylphenyl)cyclohex-2-en-1-one backbone.

Chemical Structure:

Table 1: Chemical Identification of Tralkoxydim
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Identifier Value
2-[(E)-N-ethoxy-C-ethylcarbonimidoyl]-3-

IUPAC Name hydroxy-5-(2,4,6-trimethylphenyl)cyclohex-2-en-
1-one[2]

CAS Number 87820-88-0[3][4][5][6][7]

Molecular Formula

C20H27NO3[1][3][4]

Molecular Weight

329.43 g/mol [1][8]

Canonical SMILES

CCC(=C1C(=0)CC(CC1=0)C2=C(C=C(C=C2C
)C)C)NOCCI[1]

PubChem CID

135492483[2][9][10]

Physicochemical Properties

Tralkoxydim is a white to slightly yellow or orange crystalline solid.[3] A summary of its key

physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Tralkoxydim

Property Value

Melting Point 105 - 109 °C[3]

Boiling Point Decomposes before boiling
Density 1.16 g/cm3

Vapor Pressure

3.70 x 10~ mPa (at 20 °C)

Water Solubility

6.1 mg/L (at 20 °C, pH 7)

Solubility in Organic Solvents (at 20 °C)

Acetone: 89,000 mg/L, Methanol: 25,000 mg/L

Octanol-Water Partition Coefficient (Log P)

2.1 (atpH 7, 20 °C)

Dissociation Constant (pKa)

4.3 (weak acid)
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Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase

Tralkoxydim is a selective, systemic herbicide that functions by inhibiting the enzyme acetyl-
CoA carboxylase (ACCase).[1] ACCase is a critical enzyme in the biosynthesis of fatty acids,
which are essential components of plant cell membranes. By blocking ACCase, Tralkoxydim
disrupts lipid formation, leading to the cessation of growth and eventual death of susceptible

grass weeds.

The herbicidal activity of Tralkoxydim is primarily observed in graminaceous species.
Broadleaf plants are generally tolerant due to a less sensitive ACCase enzyme.
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Caption: Mechanism of action of Tralkoxydim.

Herbicidal Activity and Crop Selectivity

Tralkoxydim is a post-emergence herbicide used to control a range of grass weeds in cereal
crops. It is absorbed by the leaves and translocated to the growing points of the weed.

Table 3: Herbicidal Spectrum and Crop Selectivity of Tralkoxydim
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Target Weeds Tolerant Crops
Wild oats (Avena fatua) Wheat (Triticum aestivum)
Green foxtail (Setaria viridis) Barley (Hordeum vulgare)

Yellow foxtail (Setaria pumila)

Annual ryegrass (Lolium rigidum)

Persian darnel (Lolium persicum)

Synthesis
The synthesis of Tralkoxydim is a multi-step process. A general overview of a common
synthetic route is as follows:

o Condensation: 2,4,6-Trimethylbenzaldehyde is reacted with acetone to form an intermediate.

o Reaction with Diethyl Malonate and Propionyl Chloride: The intermediate from the first step
undergoes a reaction with diethyl malonate and propionyl chloride. This step involves
simultaneous condensation and rearrangement to yield a second intermediate.

o Reaction with Ethoxyamine: The final step involves the reaction of the second intermediate

with ethoxyamine to produce Tralkoxydim.
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Caption: Generalized synthesis workflow for Tralkoxydim.

Environmental Fate and Toxicology

Environmental Fate:
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Tralkoxydim is of moderate persistence in the soil environment. Its degradation is influenced
by soil type and microbial activity. In water, its stability is pH-dependent, being more rapidly
hydrolyzed under acidic conditions.

Toxicology:

Tralkoxydim exhibits low to moderate acute toxicity to mammals. A summary of its
toxicological data is provided in Table 4.

Table 4: Toxicological Data for Tralkoxydim

Test Organism Route of Exposure LDso / LCso
Rat (male) Oral 1324 mg/kg
Rat (female) Oral 934 mg/kg
Mouse (male) Oral 1231 mg/kg
Mouse (female) Oral 1100 mg/kg
Rat (male/female) Dermal >2000 mg/kg
Rainbow Trout (96h) Aquatic >7.2 mg/L
Daphnia magna (48h) Aquatic >9.8 mg/L

Experimental Protocols
Acetyl-CoA Carboxylase (ACCase) Inhibition Assay

This protocol outlines a general method for determining the inhibitory effect of Tralkoxydim on
ACCase activity in susceptible plants.

1. Enzyme Extraction:

e Homogenize young leaf tissue of a susceptible grass species (e.g., maize) in a chilled
extraction buffer (e.g., 100 mM HEPES-KOH pH 7.5, 2 mM DTT, 1 mM EDTA, 10% glycerol,
and 1% (w/v) PVPP).

o Centrifuge the homogenate at low speed to remove cell debris.

o Subject the supernatant to further centrifugation at high speed to pellet chloroplasts.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/product/b8805380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Resuspend the chloroplast pellet in a suitable assay buffer.
2. ACCase Assay:.

e The assay mixture should contain the enzyme extract, ATP, MgClz, acetyl-CoA, and
NaH“COs (as a tracer).

« Initiate the reaction by adding the enzyme extract.

 Incubate the reaction mixture at a controlled temperature (e.g., 30 °C).

» Stop the reaction by adding acid (e.g., HCI).

e Dry the samples to remove unreacted *CO:.

e Quantify the incorporation of **C into the acid-stable product (malonyl-CoA) using liquid
scintillation counting.

3. Inhibition Studies:

o Perform the ACCase assay in the presence of varying concentrations of Tralkoxydim
(dissolved in a suitable solvent like DMSO).

 Include appropriate solvent controls.

o Calculate the concentration of Tralkoxydim required for 50% inhibition (Iso) of ACCase
activity.

Click to download full resolution via product page

// Nodes Start [label="Plant Tissue\n(Susceptible Grass)",
shape=ellipse, style=filled, fillcolor="#F1F3F4"]; Stepl

[ Label="Homogenization in\nExtraction Buffer"]; Step2
[label="Centrifugation\n(Low & High Speed)"]; Enzyme Extract
[label="Enzyme Extract\n(Chloroplasts)"]; Assay Setup [label="Assay
Mixture:\n- Enzyme Extract\n- ATP, MgCl:, Acetyl-CoA\n- NaH!4COs\n-
Tralkoxydim (or control)"]; Incubation [label="Incubation\n(e.qg.,
30°C)"]; Reaction Stop [label="Stop Reaction\n(add HCl)"]; Drying
[label="Drying"]; Measurement [label="Liquid
Scintillation\nCounting"]; Analysis [label="Data Analysis\n(Calculate
Iso)", shape=box, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"];
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// Edges Start -> Stepl; Stepl -> Step2; Step2 -> Enzyme Extract;
Enzyme Extract -> Assay Setup; Assay Setup -> Incubation; Incubation -
> Reaction Stop; Reaction Stop -> Drying; Drying -> Measurement;
Measurement -> Analysis; }

Caption: Experimental workflow for an ACCase inhibition assay.

Herbicidal Efficacy Greenhouse/Field Trial

This protocol provides a framework for evaluating the efficacy of Tralkoxydim on target weeds.
1. Experimental Design:

e Use a randomized complete block design with multiple replications.
» Establish plots or pots with a uniform population of the target weed species and the tolerant
crop.

2. Herbicide Application:

e Apply Tralkoxydim at various rates, including a control (no herbicide).
» Use a calibrated sprayer to ensure uniform application.
e Apply the herbicide at the recommended growth stage of the weeds.

3. Data Collection:

o Assess weed control visually at regular intervals after application (e.g., 7, 14, and 28 days).
Use a rating scale (e.g., 0% = no control, 100% = complete control).

o Measure crop injury using a similar visual rating scale.

o At the end of the trial, harvest the above-ground biomass of weeds and crops from a defined
area within each plot.

o Determine the dry weight of the biomass.

4. Data Analysis:

e Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the effect
of different Tralkoxydim rates on weed control and crop yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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